Cas no 1211596-68-7 (3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one)

• Product Name: 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one
• CAS No: 1211596-68-7
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 4578056
• Update Time: 2025-06-23

3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-benzyl-3,4-dihydro-2(1H)-quinolinone
• 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1H)-one
• 3-Amino-3-benzyl-1,2,3,4-tetrahydroquinolin-2-one
• 2(1H)-Quinolinone, 3-amino-3,4-dihydro-3-(phenylmethyl)-
• 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one

• Inchi： 1S/C16H16N2O/c17-16(10-12-6-2-1-3-7-12)11-13-8-4-5-9-14(13)18-15(16)19/h1-9H,10-11,17H2,(H,18,19)
• InChI Key： BCSMPEXJWNRBKC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CC(N)(CC2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one

Recent Advances in the Study of 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one (CAS: 1211596-68-7)

The compound 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one (CAS: 1211596-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is of particular interest due to its potential pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, focusing on its mechanism of action, synthetic pathways, and therapeutic potential.

One of the most notable advancements in the study of this compound is its identification as a potential modulator of specific enzymatic pathways. Researchers have demonstrated that 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one exhibits inhibitory activity against certain kinases, which are critical targets in the treatment of cancers and inflammatory diseases. Structural-activity relationship (SAR) studies have further elucidated the importance of the benzyl and amino substituents in enhancing its binding affinity and selectivity.

In addition to its biological activity, recent synthetic methodologies have improved the efficiency and scalability of producing 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one. Novel catalytic systems and green chemistry approaches have been employed to reduce the environmental impact and cost of its synthesis. These advancements are crucial for its potential large-scale application in pharmaceutical development.

Furthermore, preclinical studies have highlighted the compound's favorable pharmacokinetic profile, including its stability and bioavailability. These properties make it a promising candidate for further drug development. However, challenges remain in optimizing its efficacy and minimizing potential off-target effects, which are currently under investigation in ongoing research.

In conclusion, 3-Amino-3-benzyl-3,4-dihydroquinolin-2(1h)-one (CAS: 1211596-68-7) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements in synthesis, biological activity, and therapeutic potential underscore its importance in the development of novel pharmaceuticals. Future research is expected to focus on clinical translation and the exploration of its applications in treating complex diseases.